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Compound of Interest

Compound Name: 4-O-Demethylisokadsurenin D

Cat. No.: B15594129

An In-Depth Technical Guide to 4-O-
Demethylisokadsurenin D

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-0O-Demethylisokadsurenin D is a lignan compound isolated from plants of the Piper genus,
notably Piper kadsura. Lignans as a class are recognized for their diverse pharmacological
activities, and preliminary investigations suggest that 4-O-Demethylisokadsurenin D may
possess anti-inflammatory, anti-platelet, and neuroprotective properties. This technical guide
provides a comprehensive overview of the chemical structure, physicochemical properties, and
known biological activities of 4-O-Demethylisokadsurenin D, alongside detailed experimental
protocols and an exploration of its potential mechanisms of action.

Chemical Structure and Properties

4-0O-Demethylisokadsurenin D is a complex lignan with a dibenzocyclooctadiene skeleton. Its
chemical identity is defined by the following identifiers:
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Property Value
Chemical Formula C20H2205
Molecular Weight 342.39 g/mol
CAS Number 89104-59-6

O=C1--INVALID-LINK----INVALID-LINK----
INVALID-LINK--[C@@]2(CC=C)C=C10C

SMILES

A detailed 3D structure can be visualized using standard chemical modeling software.

Physicochemical Data

Limited experimental data is available for the physicochemical properties of 4-O-
Demethylisokadsurenin D. The following table summarizes available information.

Property Value Source
Melting Point Not available
Boiling Point Not available

Soluble in organic solvents

- General knowledge for this
Solubility such as DMSO, ethanol, and

class of compounds
methanol.

Biological Activities and Potential Therapeutic
Applications

While specific quantitative data for 4-O-Demethylisokadsurenin D is not extensively reported
in publicly available literature, the broader class of lignans from Piper kadsura and related
species have demonstrated significant biological effects. These activities provide a strong
rationale for the further investigation of 4-O-Demethylisokadsurenin D.

Anti-Inflammatory Activity
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Lignans isolated from Piper kadsura have been shown to possess anti-inflammatory properties.
The primary mechanism of action for many anti-inflammatory compounds involves the inhibition
of key signaling pathways such as the Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated
Protein Kinase (MAPK) pathways. These pathways are central to the production of pro-
inflammatory mediators like nitric oxide (NO), prostaglandins, and various cytokines.

Anti-Platelet Aggregation Activity

Several lignans have been identified as inhibitors of platelet aggregation. This activity is crucial
in the context of cardiovascular diseases where aberrant platelet activation can lead to
thrombosis. The mechanism often involves interference with signaling cascades initiated by
agonists like ADP, collagen, and thrombin.

Neuroprotective Effects

Neuroinflammation is a key factor in the pathogenesis of various neurodegenerative diseases.
Compounds that can mitigate inflammatory processes in the central nervous system are of
significant therapeutic interest. The potential anti-inflammatory action of 4-O-
Demethylisokadsurenin D suggests it may offer neuroprotective benefits.

Quantitative Biological Data Summary
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Note: The lack of specific ICso/ECso values for 4-O-Demethylisokadsurenin D highlights a
significant gap in the current research landscape and underscores the need for further
investigation.

Experimental Protocols
Isolation of 4-O-Demethylisokadsurenin D from Piper
kadsura

The following is a general protocol for the isolation of lignans from Piper kadsura, which can be
adapted for the specific purification of 4-O-Demethylisokadsurenin D.

Workflow for Isolation and Purification
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Caption: General workflow for the isolation of 4-O-Demethylisokadsurenin D.

Detailed Steps:

¢ Plant Material and Extraction:
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o Air-dry the aerial parts of Piper kadsura and grind them into a coarse powder.

o Extract the powdered plant material with 95% ethanol under reflux for 2-3 hours. Repeat
the extraction process three times.

o Combine the ethanol extracts and concentrate them under reduced pressure to obtain a
crude extract.

 Fractionation:

o Suspend the crude extract in water and partition it successively with ethyl acetate.

o Collect the ethyl acetate fraction, which is typically rich in lignans, and concentrate it.
o Chromatographic Separation:

o Subject the concentrated ethyl acetate fraction to silica gel column chromatography.

o Elute the column with a gradient of petroleum ether and ethyl acetate, starting with a low
polarity and gradually increasing it.

o Monitor the fractions using Thin Layer Chromatography (TLC) and combine fractions with
similar profiles.

e Purification:

o Further purify the lignan-rich fractions using preparative High-Performance Liquid
Chromatography (HPLC) on a C18 reversed-phase column.

o Use a mobile phase gradient of methanol and water to isolate 4-O-
Demethylisokadsurenin D.

o Confirm the structure of the purified compound using spectroscopic methods (*H-NMR,
13C-NMR, MS).

Potential Signaling Pathways
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Based on the known activities of related lignans, 4-O-Demethylisokadsurenin D is
hypothesized to exert its anti-inflammatory effects through the modulation of the NF-kB and
MAPK signaling pathways.

Inhibition of the NF-kB Signaling Pathway

The NF-kB pathway is a critical regulator of inflammation. Its activation leads to the
transcription of numerous pro-inflammatory genes. Inhibition of this pathway is a key
mechanism for many anti-inflammatory drugs.
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Caption: Hypothesized inhibition of the NF-kB signaling pathway.
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Modulation of MAPK Signaling Pathways

The MAPK family of kinases (including ERK, JNK, and p38) plays a crucial role in cellular
responses to a wide range of stimuli, including stress and inflammation. Their dysregulation is
implicated in various diseases.
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Caption: Potential modulation of the p38 MAPK signaling pathway.
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Future Directions

The therapeutic potential of 4-O-Demethylisokadsurenin D is promising but requires
substantial further research. Key areas for future investigation include:

o Quantitative Biological Evaluation: Determination of ICso and ECso values for its anti-
inflammatory, anti-platelet, and neuroprotective effects using standardized in vitro assays.

o Mechanism of Action Studies: Elucidation of the precise molecular targets and signaling
pathways modulated by the compound.

e In Vivo Efficacy: Evaluation of its therapeutic efficacy and safety in relevant animal models of
inflammation, thrombosis, and neurodegenerative diseases.

o Total Synthesis: Development of a scalable and efficient total synthesis route to enable
further pharmacological studies and potential drug development.

¢ Physicochemical Characterization: Detailed analysis of its solubility, stability, and other
physicochemical properties to inform formulation development.

Conclusion

4-0O-Demethylisokadsurenin D represents a compelling natural product lead for the
development of novel therapeutics. Its structural relationship to other bioactive lignans provides
a strong foundation for its investigation as an anti-inflammatory, anti-platelet, and
neuroprotective agent. The information compiled in this guide serves as a valuable resource for
researchers in natural product chemistry, pharmacology, and drug discovery, and is intended to
stimulate further research into this promising compound.

 To cite this document: BenchChem. [What is the chemical structure of 4-O-
Demethylisokadsurenin D?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594129#what-is-the-chemical-structure-of-4-o-
demethylisokadsurenin-d]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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